1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol

• IUPAC Name: 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C16H17N5O2/c22-16(14-9-18-20-19-14)6-7-21(11-16)10-15-17-8-13(23-15)12-4-2-1-3-5-12/h1-5,8-9,22H,6-7,10-11H2,(H,18,19,20)
• InChI Key: NPLHAPQUETUZJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(C2=NNN=C2)O)CC3=NC=C(O3)C4=CC=CC=C4
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol is a chemical compound that has gained significant attention in the field of scientific research. This compound has a unique chemical structure which makes it an excellent candidate for various applications in biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the degradation of neurotransmitters. This inhibition leads to an increase in the concentration of neurotransmitters in the brain, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. Studies have shown that this compound can modulate the activity of various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway. It has also been shown to have antioxidant and anti-inflammatory properties. In addition, this compound has been shown to have effects on various physiological processes, including memory and learning, motor function, and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol in lab experiments is its unique chemical structure, which makes it an excellent candidate for various applications in biochemistry and pharmacology. However, there are also some limitations to using this compound. For example, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. In addition, this compound can be difficult and expensive to synthesize, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research on 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol. One potential direction is the development of new synthetic methods for this compound, which could make it more accessible for research purposes. Another potential direction is the study of its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol involves the reaction of 5-phenyl-2-amino-1,3-oxazole with 4-azido-1-(2-hydroxyethyl)pyrrolidine-3-carboxylic acid methyl ester in the presence of copper (I) iodide and sodium ascorbate. The reaction takes place through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which results in the formation of the desired product.

Scientific Research Applications

The unique chemical structure of 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]-3-(2H-triazol-4-yl)pyrrolidin-3-ol makes it an excellent candidate for various applications in scientific research. This compound has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been used as a tool in the study of protein-protein interactions and drug discovery.